4-pyrimidin-5-yl-1H-indole
Overview
Description
4-pyrimidin-5-yl-1H-indole is a useful research compound. Its molecular formula is C12H9N3 and its molecular weight is 195.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
C-H Functionalization and Synthesis :
- Pyrimidine serves as a directing group for the synthesis of 2-acyl and 2,7-diacyl indoles through direct C–H functionalization using a Pd-catalyst, indicating its utility in complex chemical syntheses (Kumar & Sekar, 2015).
DNA Interaction and Binding :
- Indol(1H-3-yl) pyrimidine derivatives demonstrate strong binding to B-DNA, offering unique patterns for DNA interaction, which is crucial in understanding drug-DNA interactions and in drug design (Bhat & Begum, 2021).
Medicinal Applications :
- Pyrimidine compounds have broad medicinal applications, including controlling immune functioning and inflammatory reactions, indicating their potential in treating various diseases and conditions (Munde et al., 2022).
- Certain indole-pyrimidine derivatives show significant anti-inflammatory, analgesic, and CNS depressant activities, demonstrating their potential as therapeutic agents (Somappa et al., 2015).
Antimicrobial and Antioxidant Activities :
- Various pyrimidino derivatives exhibit potent antimicrobial activity against a range of microbes, and some indole derivatives show good antioxidant activities, making them candidates for new antimicrobial and antioxidant agents (Chauhan et al., 2017; Saundane et al., 2013).
Anticancer Potential :
- Several indole and pyrimidine derivatives exhibit promising anticancer activities, indicating their potential as chemotherapeutic agents. Some compounds have shown comparable activities to established drugs, with lower side effects (Nassar et al., 2016; Abdelhamid et al., 2016; Va et al., 2013).
Receptor Interaction and Inhibition :
- Certain derivatives act as inhibitors for specific receptors, such as receptor-interacting protein kinase 1 (RIPK1) and serotonin transporter (SERT), indicating their potential in developing treatments for conditions like tumor metastasis and mental health disorders (Li et al., 2018; Herold et al., 2011).
properties
IUPAC Name |
4-pyrimidin-5-yl-1H-indole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9N3/c1-2-10(9-6-13-8-14-7-9)11-4-5-15-12(11)3-1/h1-8,15H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCFUHGKWAQFVQE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C=CNC2=C1)C3=CN=CN=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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